Cas no 2288708-51-8 (Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate)

• Product Name: Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate
• CAS No: 2288708-51-8
• MF: C₁₀H₁₁FN₂O₆S
• MW: 306.267544984818
• CID: 5524477
• Update Time: 2025-11-05

Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate
• Glycine, N-(4-fluoro-2-nitrophenyl)-N-(methylsulfonyl)-, methyl ester

• Inchi： 1S/C10H11FN2O6S/c1-19-10(14)6-12(20(2,17)18)8-4-3-7(11)5-9(8)13(15)16/h3-5H,6H2,1-2H3
• InChI Key： DVLBRNONNWFVEF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CN(C1=CC=C(F)C=C1[N+]([O-])=O)S(C)(=O)=O

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• Boiling Point: 449.2±55.0 °C(Predicted)
• pka: -6.49±0.50(Predicted)

Additional information on Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate

Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate (CAS No. 2288708-51-8): A Comprehensive Overview

Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate, identified by its CAS number 2288708-51-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by their complex structural motifs and diverse biological activities. The presence of both fluoro and nitro substituents in its aromatic ring system imparts unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate consists of an acetate moiety linked to a methanesulfonamido group, which is further attached to a phenyl ring substituted with both a fluoro atom and a nitro group. This specific arrangement of functional groups has been strategically designed to enhance interactions with biological targets, particularly enzymes and receptors involved in various disease pathways. The compound's design reflects the growing trend in drug discovery towards the development of molecules with multiple binding sites and enhanced binding affinity.

In recent years, there has been a surge in research focused on the synthesis and characterization of fluorinated nitroaromatic compounds due to their potential therapeutic applications. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, has been widely incorporated into drug candidates to improve their pharmacokinetic profiles. Similarly, the nitro group, while being a well-known pharmacophore, can contribute to the electron density of the aromatic system, influencing reactivity and interactions with biological targets. The combination of these two substituents in Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate makes it a particularly intriguing molecule for further investigation.

The synthesis of Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the 4-fluoro-2-nitrophenylmethyl halide, which is then reacted with sodium methanesulfonamide to form the methanesulfonamido derivative. Subsequent esterification with acetic anhydride yields the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations.

The biological activity of Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate has been extensively studied in various preclinical models. Initial studies have demonstrated its potential as an inhibitor of certain kinases and enzymes implicated in cancer progression. The compound's ability to interact with these targets is attributed to its unique structural features, which allow for optimal binding orientation and interaction with key amino acid residues. Additionally, preliminary pharmacokinetic studies suggest that Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further development.

In parallel with its investigation as a single entity, Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate has also been explored as a building block for more complex drug candidates. Its modular structure allows for easy modification at various positions, enabling chemists to generate libraries of derivatives with tailored biological activities. This approach aligns with the growing trend towards structure-based drug design, where computational modeling and high-throughput screening are used to identify lead compounds with high affinity for specific targets.

The role of computational chemistry in the study of Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at an atomic level. These studies have helped refine the understanding of how structural modifications can influence binding affinity and specificity, guiding the design of more effective drug candidates. Furthermore, computational tools have been instrumental in predicting potential side effects and metabolic pathways associated with the compound.

The future prospects for Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like Methyl 2-[N-(4-fluoro-2-nitrophenyl)methanesulfonamido]acetate will play a crucial role in developing innovative treatments for various human diseases.